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Compound of Interest

Compound Name: Carbohydrazide

Cat. No.: B1668358

For Researchers, Scientists, and Drug Development Professionals

This technical whitepaper provides an in-depth exploration of carbohydrazide, a versatile
chemical compound with significant applications across various industries, including
pharmaceuticals. This guide covers its nomenclature, chemical and physical properties,
synthesis protocols, and key applications, with a focus on providing detailed, actionable
information for professionals in scientific research and drug development.

Nomenclature and Chemical Identification

Carbohydrazide is known by a variety of synonyms and chemical identifiers, which are crucial
for researchers to recognize when conducting literature reviews and chemical sourcing. The
compound's formal IUPAC name is 1,3-Diaminourea.[1][2] A comprehensive list of its

alternative names and identifiers is provided below.

Table 1: Synonyms and Identifiers for Carbohydrazide
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Type

Identifier

IUPAC Name

1,3-Diaminourea[1][2]

Common Synonyms

Carbodihydrazide, Carbonic dihydrazide,
Carbonohydrazide, Carbazide,
Carbohydrazine[1][2][3][4][5][6][71[8]

Other Names

N,N'-diaminourea, 4-aminosemicarbazide,
Carbonyl dihydrazine, Hydrazine, carbonylbis-,
Carbazic acid, hydrazide, Urea, N,N'-diamino-,
1,3-Diaminomocovina, Karbazid[2][3][4][7]

CAS Number 497-18-7[1][2][71[9]
EC Number 207-837-2[1][2][9]
UNII WB8V7FYY4WH[1][2]
ChEBI ID CHEBI:61308[1][2]
PubChem CID 73948[1]

Molecular Formula

CH6N4O[1][2][7][9]

SMILES

C(=0)(NN)NN[2]

INChl Key

XEVRDFDBXJMZFG-UHFFFAOYSA-N[1][2][7]

Physicochemical Properties

Carbohydrazide is a white, crystalline solid at room temperature.[3] It is highly soluble in water

but largely insoluble in most organic solvents like ethanol, ether, and benzene.[1][3] The

compound decomposes upon melting.[1][3]

Table 2: Quantitative Physicochemical Data for Carbohydrazide

© 2025 BenchChem. All rights reserved.

2/10 Tech Support


https://en.wikipedia.org/wiki/Carbohydrazide
https://pubchem.ncbi.nlm.nih.gov/compound/Carbohydrazide
https://en.wikipedia.org/wiki/Carbohydrazide
https://pubchem.ncbi.nlm.nih.gov/compound/Carbohydrazide
https://atamankimya.com/sayfalar.asp?LanguageID=2&cid=3&id=13&id2=12959
https://www.atamanchemicals.com/carbohydrazide_u24754/
https://connectchemicals.com/en/product-finder/details/carbohydrazide
https://www.gas-sensing.com/news/carbohydrazide-an-essential-tool-with-hidden-hazards/
https://webbook.nist.gov/cgi/cbook.cgi?ID=497-18-7
https://www.irochemical.com/product-detail/carbohydrazide/
https://pubchem.ncbi.nlm.nih.gov/compound/Carbohydrazide
https://atamankimya.com/sayfalar.asp?LanguageID=2&cid=3&id=13&id2=12959
https://www.atamanchemicals.com/carbohydrazide_u24754/
https://webbook.nist.gov/cgi/cbook.cgi?ID=497-18-7
https://en.wikipedia.org/wiki/Carbohydrazide
https://pubchem.ncbi.nlm.nih.gov/compound/Carbohydrazide
https://webbook.nist.gov/cgi/cbook.cgi?ID=497-18-7
https://www.irowater.com/products/carbohydrazide/
https://en.wikipedia.org/wiki/Carbohydrazide
https://pubchem.ncbi.nlm.nih.gov/compound/Carbohydrazide
https://www.irowater.com/products/carbohydrazide/
https://en.wikipedia.org/wiki/Carbohydrazide
https://pubchem.ncbi.nlm.nih.gov/compound/Carbohydrazide
https://en.wikipedia.org/wiki/Carbohydrazide
https://pubchem.ncbi.nlm.nih.gov/compound/Carbohydrazide
https://en.wikipedia.org/wiki/Carbohydrazide
https://en.wikipedia.org/wiki/Carbohydrazide
https://pubchem.ncbi.nlm.nih.gov/compound/Carbohydrazide
https://webbook.nist.gov/cgi/cbook.cgi?ID=497-18-7
https://www.irowater.com/products/carbohydrazide/
https://pubchem.ncbi.nlm.nih.gov/compound/Carbohydrazide
https://en.wikipedia.org/wiki/Carbohydrazide
https://pubchem.ncbi.nlm.nih.gov/compound/Carbohydrazide
https://webbook.nist.gov/cgi/cbook.cgi?ID=497-18-7
https://www.benchchem.com/product/b1668358?utm_src=pdf-body
https://atamankimya.com/sayfalar.asp?LanguageID=2&cid=3&id=13&id2=12959
https://en.wikipedia.org/wiki/Carbohydrazide
https://atamankimya.com/sayfalar.asp?LanguageID=2&cid=3&id=13&id2=12959
https://en.wikipedia.org/wiki/Carbohydrazide
https://atamankimya.com/sayfalar.asp?LanguageID=2&cid=3&id=13&id2=12959
https://www.benchchem.com/product/b1668358?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668358?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Property Value

Molar Mass 90.09 g/mol [1] (90.0845 g/mol also reported[7])
Melting Point 153-154 °C (decomposes)[1][3][10]

Density 1.341 g/cm3[1]

Water Solubility Very soluble[3][11]

pH (12% Solution) 8.45 + 1.25[8][9]

Intraperitoneal (mouse): 167 mg/kg; Intravenous

Acute Toxicity (LD50) (mouse): 120 mg/kgl4]

Synthesis of Carbohydrazide: Experimental
Protocols

Several methods for the synthesis of carbohydrazide have been established, primarily
involving the reaction of a C1 precursor with hydrazine.[1]

Protocol 1: Synthesis from Urea and Hydrazine

This is a common industrial method for producing carbohydrazide.[1][3]
e Reaction: OC(NH2)2 + 2 N2Ha — OC(Nz2H3s)2 + 2 NHs
e Procedure:

o Treat urea with hydrazine.

o The reaction produces carbohydrazide and ammonia gas.[1][3]

o Further purification may be required to separate the product from unreacted starting
materials.

Protocol 2: Synthesis from Dialkyl Carbonates and
Hydrazine Hydrate

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://en.wikipedia.org/wiki/Carbohydrazide
https://webbook.nist.gov/cgi/cbook.cgi?ID=497-18-7
https://en.wikipedia.org/wiki/Carbohydrazide
https://atamankimya.com/sayfalar.asp?LanguageID=2&cid=3&id=13&id2=12959
https://www.blitchem.com/carbohydrazide-as-an-oxygen-scavenger-mechanism-benefits-industrial-use/
https://en.wikipedia.org/wiki/Carbohydrazide
https://atamankimya.com/sayfalar.asp?LanguageID=2&cid=3&id=13&id2=12959
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4752419.htm
https://www.irochemical.com/product-detail/carbohydrazide/
https://www.irowater.com/products/carbohydrazide/
https://www.atamanchemicals.com/carbohydrazide_u24754/
https://www.benchchem.com/product/b1668358?utm_src=pdf-body
https://www.benchchem.com/product/b1668358?utm_src=pdf-body
https://en.wikipedia.org/wiki/Carbohydrazide
https://www.benchchem.com/product/b1668358?utm_src=pdf-body
https://en.wikipedia.org/wiki/Carbohydrazide
https://atamankimya.com/sayfalar.asp?LanguageID=2&cid=3&id=13&id2=12959
https://www.benchchem.com/product/b1668358?utm_src=pdf-body
https://en.wikipedia.org/wiki/Carbohydrazide
https://atamankimya.com/sayfalar.asp?LanguageID=2&cid=3&id=13&id2=12959
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668358?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

This method proceeds in two steps and is based on the nucleophilic attack of hydrazine on the
electron-deficient carbon of the carbonate.[12] A common variation uses diethyl carbonate.[13]
[14]

o Step 1: Formation of Alkyl Carbazate

o React a di(lower alkyl) carbonate (e.g., diethyl carbonate or dimethyl carbonate) with
hydrazine hydrate in a mole ratio of approximately 1:1.[14]

o The reaction is conducted at a temperature below 80°C.[14]

o Place 354q of diethyl carbonate (3.0 mols) and 388g of 85% hydrazine hydrate (6.6 mols)
in a 1-liter round-bottomed flask.[13]

o Shake the flask until a single phase is formed; the temperature will rise to about 55°C.[13]

o Distill off the alcohol co-product (e.g., ethanol) to drive the reaction forward.[14] This
distillation can be performed under vacuum.[14] For the diethyl carbonate method, heating
is continued for 4 hours, collecting the distillate at a vapor temperature of 80-85°C.[13]

o Step 2: Formation of Carbohydrazide

[¢]

Add an excess of hydrazine hydrate to the resulting alkyl carbazate.[12][14]

o Heat the mixture. For methyl hydrazinicarboxylate, hydrazine hydrate (1.1 mol) is added at
70°C.[12] For ethyl carbazate, the mixture is heated at 64° to 77°C for 8 hours.[14]

o Cool the reaction solution to induce crystallization of carbohydrazide. Cooling to 0°C[12]
or 22°CJ[14] is effective.

o Filter the crystalline product using a Buichner funnel.[12]

o Wash the crude product with ethanol and dry under vacuum to obtain pure
carbohydrazide.[12][13] Recrystallization from hot water followed by precipitation with
ethanol can also be used for purification.[13]
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Protocol 3: Synthesis from Methyl Ethyl Ketazine and
Urea

This method presents an alternative route that avoids the direct use of hydrazine hydrate as a
starting material.

o Reaction: Methyl ethyl ketazine reacts with urea at a specified temperature.[15]
e Procedure:

o Combine methyl ethyl ketazine and urea, typically in a molar ratio of 2-3:1 (ketazine:urea).
[15] The urea can be in a 25%-40% aqueous solution.[15]

o Heat the mixture to drive the reaction.
o The byproducts, ammonia and methyl ethyl ketone, can be recovered and recycled.[15]

o The carbohydrazide product is separated from the mother liquor by centrifugation. The
remaining solution can be reused in subsequent synthesis batches.[15]

Key Applications in Research and Industry

Carbohydrazide's unique chemical properties make it a valuable compound in various fields.

» Oxygen Scavenger: Its primary industrial use is as an oxygen scavenger in high-pressure
boiler systems to prevent corrosion.[1][3][6][10] It is considered a safer alternative to the
toxic and potentially carcinogenic hydrazine.[3][16] Carbohydrazide reacts with dissolved
oxygen to form water, nitrogen, and carbon dioxide, leaving no dissolved solids in the
system.[4][10]

e Precursor in Organic Synthesis: It serves as a crucial intermediate in the synthesis of
pharmaceuticals, herbicides, plant growth regulators, and dyes.[1][3][11][17] Its derivatives
are known to exhibit a wide range of biological activities, including anticancer, antibacterial,
anti-inflammatory, and antiviral properties.[18][19][20]

o Drug Development: In the pharmaceutical industry, carbohydrazide's antioxidant properties
make it a potential candidate for use in drug formulations to protect active pharmaceutical
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ingredients (APIs) from oxidative degradation.[21] The carbohydrazide motif is a key
pharmacophore that can interact with biological targets.[18][20]

o Polymer Chemistry: It is used as a curing agent for epoxide-type resins and as a cross-
linking agent for elastic fibers.[1][3][6][17]

o Other Applications: Carbohydrazide is also used in the development of ammunition
propellants, as a stabilizer in soaps, in photography, and as a formaldehyde capture agent.
[L13][6][17]

Reaction Pathways and Mechanisms

The chemical reactivity of carbohydrazide is central to its applications. The following diagrams
illustrate key reaction pathways.

Oxygen Scavenging Mechanism

Carbohydrazide efficiently removes dissolved oxygen from water, which is critical for
preventing corrosion in boiler systems.

Oxygen Scavenging by Carbohydrazide

Carbohydrazide
(N2H3)2CO

+ O2

Water
H20

Click to download full resolution via product page

Carbon Dioxide
CO2

Nitrogen
N2

Caption: Reaction of carbohydrazide with oxygen to form harmless byproducts.

Thermal Decomposition Pathway
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At elevated temperatures, carbohydrazide undergoes decomposition. The decomposition
products vary with temperature.

Thermal Decomposition of Carbohydrazide

Hydrolysis (>150°C)
Carbohydrazide
(N2H3)2CO

+ H20 + H20 Heat Heat Heat Heat

Decomposition (>200°C)

Hydrazine Carbon Dioxide Ammonia Nitrogen Hydrogen Carbon Dioxide
N2Ha CO2 NHs N2 H2 CO:2

Click to download full resolution via product page

Caption: Thermal decomposition pathways of carbohydrazide at different temperatures.[4]

General Synthesis Workflow

This diagram outlines the generalized workflow for the synthesis of carbohydrazide from a C1
precursor and hydrazine, followed by purification.
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General Synthesis and Purification Workflow

C1 Precursor
(e.g., Diethyl Carbonate)
+ Hydrazine

Reaction
(Heating, Stirring)

Crude Product Mixture

Purification

Crystallization
(Cooling)

Filtration

Washing
(e.g., with Ethanol)

Drying
(Vacuum)

Pure Carbohydrazide

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis and purification of carbohydrazide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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